Cas no 1333319-61-1 (Ethyl 4-hydroxytetrahydrofuran-2-carboxylate)

• Product Name: Ethyl 4-hydroxytetrahydrofuran-2-carboxylate
• CAS No: 1333319-61-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 1030112
• PubChem ID: 71304284
• Update Time: 2025-05-23

Ethyl 4-hydroxytetrahydrofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxytetrahydrofuran-2-carboxylate
• ethyl 4-hydroxyoxolane-2-carboxylate
• DTXSID40745226
• ZB0720
• 1333319-61-1
• Ethyl4-hydroxytetrahydrofuran-2-carboxylate
• Ethyl 2,5-anhydro-3-deoxypentonate
• F77616
• Pentonic acid, 2,5-anhydro-3-deoxy-, ethyl ester

• MDL： MFCD18251647
• Inchi： 1S/C7H12O4/c1-2-10-7(9)6-3-5(8)4-11-6/h5-6,8H,2-4H2,1H3
• InChI Key： LJHQHOJRAMOKGV-UHFFFAOYSA-N
• SMILES： O1CC(CC1C(=O)OCC)O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 4-hydroxytetrahydrofuran-2-carboxylate

Ethyl 4-Hydroxytetrahydrofuran-2-Carboxylate: A Comprehensive Overview

Ethyl 4-hydroxytetrahydrofuran-2-carboxylate, also known by its CAS number 1333319-61-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of esters and is derived from tetrahydrofuran (THF), a cyclic ether widely used as a solvent in various industrial and laboratory applications. The structure of ethyl 4-hydroxytetrahydrofuran-2-carboxylate consists of a THF ring with a hydroxyl group at position 4 and an ethoxycarbonyl group at position 2, making it a versatile molecule with potential applications in drug delivery systems, polymer synthesis, and bio-based materials.

Recent studies have highlighted the unique properties of Ethyl 4-hydroxytetrahydrofuran-2-carboxylate in terms of its biodegradability and compatibility with biological systems. Researchers have explored its use as a precursor for synthesizing biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. For instance, a study published in the journal *Green Chemistry* demonstrated that this compound can be polymerized to form polyesters with tunable mechanical properties, making them suitable for applications such as biodegradable packaging materials and medical implants.

The synthesis of Ethyl 4-hydroxytetrahydrofuran-2-carboxylate typically involves esterification reactions between tetrahydrofuran derivatives and carboxylic acids or their derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of solid acid catalysts has been shown to significantly improve the yield and purity of the compound while reducing waste generation. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for sustainable chemical products.

In terms of applications, Ethyl 4-hydroxytetrahydrofuran-2-carboxylate has found utility in the pharmaceutical industry as an intermediate for drug delivery systems. Its ability to form self-assembled structures, such as micelles or nanoparticles, makes it an attractive candidate for encapsulating hydrophobic drugs. A study published in *Journal of Controlled Release* reported that this compound can be used to develop pH-responsive drug delivery systems, which release their payload in response to changes in environmental pH levels. Such systems hold promise for targeted drug delivery, reducing side effects and improving therapeutic outcomes.

Beyond its role as an intermediate, Ethyl 4-hydroxytetrahydrofuran-2-carboxylate has also been investigated for its potential as a building block in polymer chemistry. Its hydroxyl group provides sites for further functionalization, enabling the creation of complex polymeric networks with tailored properties. For example, researchers have explored its use in synthesizing stimuli-responsive polymers that can respond to external stimuli such as temperature or light. These materials have applications in sensors, actuators, and smart textiles.

From an environmental perspective, the biodegradability of Ethyl 4-hydroxytetrahydrofuran-2-carboxylate is a key factor driving its adoption in eco-friendly products. Studies conducted under simulated environmental conditions have shown that this compound undergoes rapid degradation under aerobic conditions, with complete mineralization occurring within a few weeks. This makes it an ideal candidate for replacing traditional petroleum-based chemicals in various industrial processes.

In conclusion, Ethyl 4-hydroxytetrahydrofuran-2-carboxylate (CAS No. 1333319-61-1) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure, combined with its biodegradability and compatibility with biological systems, positions it as a valuable tool in the development of sustainable materials and technologies. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in addressing global challenges related to environmental sustainability and healthcare.